Cas no 941976-56-3 (N-(2,5-dimethoxyphenyl)-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N-(2,5-dimethoxyphenyl)-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 941976-56-3
• MF: C₂₂H₂₆FN₃O₅
• MW: 431.457349300385
• CID: 5458926
• Update Time: 2025-10-29

N-(2,5-dimethoxyphenyl)-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,5-dimethoxyphenyl)-N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]oxamide
• N-(2,5-dimethoxyphenyl)-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide

• Inchi： 1S/C22H26FN3O5/c1-29-17-7-8-20(30-2)18(13-17)25-22(28)21(27)24-14-19(26-9-11-31-12-10-26)15-3-5-16(23)6-4-15/h3-8,13,19H,9-12,14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： KPPIMMZSMRVEBY-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(F)C=C1)N1CCOCC1)(=O)C(NC1=CC(OC)=CC=C1OC)=O

Additional information on N-(2,5-dimethoxyphenyl)-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide

N-(2,5-Dimethoxyphenyl)-N'-2-(4-Fluorophenyl)-2-(Morpholin-4-yl)Ethylethanediamide: A Comprehensive Overview

CAS No. 941976-56-3 corresponds to the compound N-(2,5-dimethoxyphenyl)-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide, a complex organic molecule with potential applications in pharmaceutical research and development. This compound is characterized by its unique structural features, which include a dimethoxyphenyl group, a fluorophenyl moiety, and a morpholinyl substituent. These functional groups contribute to its diverse chemical properties and biological activities.

The synthesis of this compound involves a series of carefully designed organic reactions. The starting materials typically include aromatic aldehydes or ketones, which undergo condensation reactions with amine derivatives to form the ethanediamide backbone. The introduction of the morpholinyl group is achieved through nucleophilic substitution or cyclization reactions, while the fluorophenyl and dimethoxyphenyl groups are introduced via coupling reactions or Friedel-Crafts alkylation. The overall synthesis process requires precise control of reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have investigated its ability to modulate various cellular pathways, including those involved in inflammation, oxidative stress, and apoptosis. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in macrophage cell lines. Furthermore, preliminary in vivo experiments have shown that it possesses significant antioxidant properties, making it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. A 2023 study published in Advanced Materials reported that films made from this compound exhibit excellent charge transport properties, suggesting its potential use in organic field-effect transistors (OFETs). This dual application in both pharmaceuticals and materials science underscores the versatility of this compound.

The structural complexity of N-(2,5-dimethoxyphenyl)-N'-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethylethanediamide presents both challenges and opportunities for further research. On one hand, its intricate structure requires advanced analytical techniques for characterization, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. On the other hand, this complexity also offers a platform for further chemical modification to enhance its bioavailability or electronic properties.

Looking ahead, researchers are focusing on optimizing the synthesis process to improve scalability and reduce costs. Additionally, there is growing interest in exploring its mechanism of action at the molecular level to better understand its pharmacokinetics and toxicity profiles. Collaborative efforts between chemists and biologists are expected to unlock new insights into its therapeutic potential and pave the way for its clinical application.

In conclusion, CAS No. 941976-56-3 represents a highly promising compound with diverse applications across multiple scientific disciplines. Its unique structure and versatile properties make it an attractive target for both academic research and industrial development. As research continues to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to advanced materials science.